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Compound of Interest

Compound Name: Hpk1-IN-14

Cat. No.: B12419533

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical reagents are paramount to ensuring a safe and
compliant work environment. This document provides detailed procedural guidance for the safe
disposal of Hpk1-IN-14, a potent inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1).

Chemical and Safety Data Overview

A comprehensive understanding of the chemical properties and associated hazards of Hpk1-
IN-14 is the first step toward safe handling and disposal. The following table summarizes key
information for this compound.
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Property Value Reference
Chemical Name Hpk1-IN-14 [1]
CAS Number 2734168-45-5 [1]
Molecular Formula C24H23N30sS [1]
Molecular Weight 446.48 g/mol [1]

Harmful if swallowed. Very
Hazard Statements toxic to aquatic life with long [1]

lasting effects.

P501: Dispose of

Precautionary Statement )
contents/container to an [1]

(Disposal) .
approved waste disposal plant.

Personal Protective Equipment (PPE)

Prior to handling Hpk1-IN-14, especially during disposal procedures, all personnel must be
equipped with the appropriate personal protective equipment to minimize exposure risk.

Mandatory PPE includes:

o Eye Protection: Safety goggles with side-shields.[1]

o Hand Protection: Protective gloves.[1]

o Skin and Body Protection: Impervious clothing to prevent skin contact.[1]

» Respiratory Protection: A suitable respirator should be used, especially in areas without
adequate exhaust ventilation.[1]

Step-by-Step Disposal Protocol

Adherence to a strict disposal protocol is crucial to mitigate environmental contamination and
ensure regulatory compliance. Hpk1-IN-14 is classified as very toxic to aquatic life,
necessitating careful waste management.[1]
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e Segregation of Waste:

o All waste materials contaminated with Hpk1-IN-14, including unused product, empty
containers, and contaminated lab supplies (e.g., pipette tips, gloves), must be segregated
from general laboratory waste.

o Use designated, clearly labeled, and sealed waste containers.
o Container Management:

o Do not mix Hpk1-IN-14 waste with other chemical waste streams unless compatibility has
been confirmed by a qualified safety officer.

o Ensure waste containers are kept tightly sealed when not in use and are stored in a cool,
well-ventilated area away from direct sunlight and sources of ignition.[1]

e Spill Management:
o In the event of a spill, avoid direct contact.
o Do not allow the substance to enter drains, water courses, or the soil.[1]

o Collect any spillage.[1] For larger spills, consult your institution's specific spill response
procedures.

» Final Disposal:

o The ultimate disposal of Hpk1-IN-14 waste must be conducted through an approved and
licensed hazardous waste disposal company.[1]

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on approved vendors and procedures for waste pickup and disposal.

o Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for
Hpk1-IN-14 to ensure they have all necessary information for safe handling and disposal.

Logical Flow for Disposal Decision-Making

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12419533?utm_src=pdf-body
https://www.benchchem.com/product/b12419533?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://www.benchchem.com/product/b12419533?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48936.html
https://www.benchchem.com/product/b12419533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical workflow for the proper disposal of Hpk1-IN-14.
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Figure 1. Hpk1-IN-14 Disposal Workflow
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This structured approach ensures that all safety and environmental considerations are met
when handling and disposing of Hpk1-IN-14. Always consult your institution's specific safety
protocols and the most current Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12419533?utm_src=pdf-body
https://www.benchchem.com/product/b12419533?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC48936.html
https://www.benchchem.com/product/b12419533#hpk1-in-14-proper-disposal-procedures
https://www.benchchem.com/product/b12419533#hpk1-in-14-proper-disposal-procedures
https://www.benchchem.com/product/b12419533#hpk1-in-14-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12419533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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